molecular formula C18H34O2 B1164946 Methyl bis(2-hydroxyethyl)coco ammonium chloride CAS No. 70750-47-9

Methyl bis(2-hydroxyethyl)coco ammonium chloride

Cat. No.: B1164946
CAS No.: 70750-47-9
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Description

Methyl bis(2-hydroxyethyl)coco ammonium chloride is a quaternary ammonium compound widely used in various industrial and research applications. It is known for its excellent surfactant properties, making it valuable in formulations for cleaning, emulsifying, and as an antistatic agent .

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl bis(2-hydroxyethyl)coco ammonium chloride is synthesized through the reaction of coco alkyl amines with ethylene oxide, followed by quaternization with methyl chloride. The reaction typically occurs under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactors where the raw materials are mixed and reacted under optimized conditions. The product is then purified and concentrated to achieve the desired specifications .

Chemical Reactions Analysis

Types of Reactions

Methyl bis(2-hydroxyethyl)coco ammonium chloride primarily undergoes substitution reactions due to the presence of the quaternary ammonium group. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with halides can produce corresponding halide salts .

Mechanism of Action

The compound exerts its effects primarily through its surfactant properties. The quaternary ammonium group interacts with cell membranes, leading to disruption and antimicrobial activity. In industrial applications, it reduces surface tension, aiding in emulsification and cleaning processes .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Methyl bis(2-hydroxyethyl)coco ammonium chloride stands out due to its specific balance of hydrophilic and lipophilic properties, making it highly effective as a surfactant and emulsifier. Its unique structure allows for versatile applications across different industries .

Properties

CAS No.

70750-47-9

Molecular Formula

C18H34O2

Origin of Product

United States

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